3-Fluoro-4-(trifluoromethyl)benzoyl fluoride; 98%

• IUPAC Name: 3-fluoro-4-(trifluoromethyl)benzoyl fluoride
• InChI: InChI=1S/C8H3F5O/c9-6-3-4(7(10)14)1-2-5(6)8(11,12)13/h1-3H
• InChI Key: JIZLHBOKMJVVBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)F)F)C(F)(F)F
• Molecular Formula: C8H3F5O
• Molecular Weight: 210.10 g/mol

Description

3-Fluoro-4-(trifluoromethyl)benzoyl fluoride (98%) is an organic compound composed of a benzoyl group and a trifluoromethyl group attached to a fluorine atom at the 3-position. This compound is mainly used in the synthesis of organic compounds and in analytical chemistry. It is also used as a reagent in organic synthesis, as a fluorinating agent, and as a catalyst in various reactions.

Mechanism of Action

The mechanism of action of 3-Fluoro-4-(trifluoromethyl)benzoyl fluoride (98%) is based on its ability to undergo substitution reactions with organic compounds. The reaction of this compound with an organic compound results in the replacement of the fluorine atom at the 3-position with the organic compound. This reaction is catalyzed by a base, such as potassium fluoride, which facilitates the reaction by providing an electron-rich environment.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Fluoro-4-(trifluoromethyl)benzoyl fluoride (98%) are not well-understood. However, it is known that this compound is highly reactive and can cause irritation to the skin and eyes. It is also known to be toxic if ingested, and should be handled with care.

Advantages and Limitations for Lab Experiments

The main advantage of 3-Fluoro-4-(trifluoromethyl)benzoyl fluoride (98%) is its high reactivity, which makes it suitable for a variety of organic synthesis reactions. It is also a relatively inexpensive reagent, and is readily available. However, it is also highly toxic and should be handled with care.

Future Directions

The future directions of 3-Fluoro-4-(trifluoromethyl)benzoyl fluoride (98%) research include further exploration of its potential applications in the synthesis of organic compounds, as well as its use as a fluorinating agent. Additionally, further research is needed to understand the biochemical and physiological effects of this compound, as well as its toxicological properties. Finally, further research is needed to explore the potential of this compound as a catalyst in various reactions.

Synthesis Methods

The synthesis of 3-Fluoro-4-(trifluoromethyl)benzoyl fluoride (98%) can be achieved by the reaction of trifluoromethylbenzoyl chloride and potassium fluoride in acetonitrile. The reaction is carried out at room temperature for 24 hours and yields a product with a purity of 98%.

Scientific Research Applications

3-Fluoro-4-(trifluoromethyl)benzoyl fluoride (98%) is widely used in the synthesis of organic compounds, particularly in the synthesis of heterocyclic compounds. It is also used as a fluorinating agent in the synthesis of fluorinated compounds, and as a catalyst in various reactions. It has also been used in the synthesis of pharmaceuticals and in the preparation of fluorinated dyes and pigments.